Cas no 1545049-23-7 (1-Azaspiro[4.4]nonan-4-amine, 1-methyl-)

• Product Name: 1-Azaspiro[4.4]nonan-4-amine, 1-methyl-
• CAS No: 1545049-23-7
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5295778
• Update Time: 2025-10-30

1-Azaspiro[4.4]nonan-4-amine, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.4]nonan-4-amine, 1-methyl-

• Inchi： 1S/C9H18N2/c1-11-7-4-8(10)9(11)5-2-3-6-9/h8H,2-7,10H2,1H3
• InChI Key： KJRPVWOHXZUSSI-UHFFFAOYSA-N
• SMILES： N1(C)C2(CCCC2)C(N)CC1

Additional information on 1-Azaspiro[4.4]nonan-4-amine, 1-methyl-

1-Azaspiro[4.4]nonan-4-amine, 1-methyl-

1-Azaspiro[4.4]nonan-4-amine, 1-methyl-, also known by its CAS number 1545049-23-7, is a unique organic compound with a spirocyclic structure. This compound belongs to the class of azaspiro compounds, which are characterized by their spiro ring system containing a nitrogen atom. The presence of the methyl group at the 1-position adds to its structural complexity and functional versatility.

The molecular structure of 1-Azaspiro[4.4]nonan-4-amine, 1-methyl- consists of two four-membered rings fused at a single atom, with one of the rings containing a nitrogen atom (aza). This spiro arrangement imparts unique electronic and steric properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of azaspiro compounds in various fields, including drug discovery and materials science. For instance, researchers have explored the use of spirocyclic amines as building blocks for bioactive molecules due to their ability to adopt diverse conformations and interact with biological targets in unique ways.

In terms of synthesis, 1-Azaspiro[4.4]nonan-4-amine, 1-methyl- can be prepared through various methods, including ring-closing reactions and intramolecular cyclizations. These methods often involve the use of transition metal catalysts or other reagents to facilitate the formation of the spiro ring system.

The physical properties of this compound include a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, making it suitable for various chemical reactions and applications.

Recent research advancements have focused on optimizing the synthesis of spirocyclic amines to improve yield and purity. For example, studies have demonstrated that using microwave-assisted synthesis can significantly accelerate the formation of spiro rings while maintaining high product quality.

In addition to its chemical significance, 1-Azaspiro[4.4]nonan-4-amine, 1-methyl- has shown promise in biological applications. Preclinical studies suggest that this compound may exhibit activity against certain enzymes involved in metabolic disorders, making it a potential candidate for drug development.

The study of such compounds also contributes to our understanding of molecular recognition and self-assembly processes. By investigating the interactions within spirocyclic systems, chemists can design molecules with tailored properties for specific applications in fields such as catalysis and sensor technology.

In conclusion, CAS No. 1545049-23-7, or 1-Azaspiro[4.4]nonan-4-amine, 1-methyl-, represents an intriguing example of a spirocyclic amine with diverse potential applications across multiple disciplines.